Cas no 51789-52-7 (3,3-dimethyl-2-methylidenebutanenitrile)

• Product Name: 3,3-dimethyl-2-methylidenebutanenitrile
• CAS No: 51789-52-7
• MF: C₇H₁₁N
• MW: 109.168941736221
• MDL: MFCD30201191
• CID: 361384
• PubChem ID: 12684830
• Update Time: 2025-11-06

3,3-dimethyl-2-methylidenebutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 3,3-dimethyl-2-methylene-
• 3,3-dimethyl-2-methylidenebutanenitrile
• EN300-256763
• 51789-52-7
• SCHEMBL1324157
• DTXSID40506834

• MDL： MFCD30201191
• Inchi： 1S/C7H11N/c1-6(5-8)7(2,3)4/h1H2,2-4H3
• InChI Key： GURORDQYFXXZCY-UHFFFAOYSA-N
• SMILES： N#CC(=C)C(C)(C)C

Computed Properties

• Exact Mass: 109.08923
• Monoisotopic Mass: 109.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons

Additional information on 3,3-dimethyl-2-methylidenebutanenitrile

3,3-Dimethyl-2-Methylidenebutanenitrile (CAS No. 51789-52-7): A Comprehensive Overview

3,3-Dimethyl-2-methylidenebutanenitrile, also known by its CAS registry number CAS No. 51789-52-7, is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a nitrile group and a substituted methylidene group. Its chemical formula is C₆H₉NO, and it exists as a colorless liquid with a faint odor. The compound's properties make it highly suitable for various applications, particularly in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 3,3-dimethyl-2-methylidenebutanenitrile involves a multi-step process that typically begins with the reaction of an aldehyde with a nitrile-containing compound. Recent advancements in catalytic methods have enabled the production of this compound with higher yields and improved purity. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

One of the most notable applications of CAS No. 51789-52-7 is in the field of polymer science. This compound serves as a precursor for the production of high-performance polymers, including thermoplastics and elastomers. Its ability to undergo polymerization under mild conditions has made it a preferred choice for industries seeking sustainable and efficient manufacturing processes.

In addition to its role in polymer synthesis, 3,3-dimethyl-2-methylidenebutanenitrile has shown promise in drug discovery. Its unique structure allows it to act as a building block for complex molecules with potential therapeutic applications. Recent studies have highlighted its potential in the development of anticancer agents and antibiotics, underscoring its importance in medicinal chemistry.

The chemical stability of CAS No. 51789-52-7 is another factor that contributes to its widespread use. It exhibits excellent thermal stability and resistance to oxidation, making it suitable for applications in harsh environments. Furthermore, its compatibility with various solvents and reagents facilitates its use in diverse chemical reactions.

From an environmental standpoint, researchers have been investigating the biodegradation pathways of 3,3-dimethyl-2-methylidenebutanenitrile. Studies indicate that under aerobic conditions, this compound can be effectively degraded by microorganisms, reducing its environmental footprint. This finding is particularly relevant for industries aiming to adopt more eco-friendly practices.

In conclusion, 3,3-dimethyl-2-methylidenebutanenitrile (CAS No. 51789-52-7) is a multifaceted compound with significant implications across various scientific disciplines. Its versatility in polymer synthesis, drug discovery, and environmental applications positions it as a key player in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in shaping future innovations.